Cas no 173089-81-1 (Isoquinoline-6-carbaldehyde)
Isoquinoline-6-carbaldehyde structure
Product Name:Isoquinoline-6-carbaldehyde
CAS No:173089-81-1
MF:C10H7NO
MW:157.168682336807
MDL:MFCD06227438
CID:98344
PubChem ID:15290359
Update Time:2025-04-18
Isoquinoline-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-6-carbaldehyde
- 6-Isoquinolinecarboxaldehyde
- 6-Formylisoquinoline
- Isoquinoline-6-carboxaldehyde
- 6-Isoquinolinecarboxaldehyde (9CI)
- 6-Formylisoquinoline, 6-Formyl-2-azanaphthalene
- Isoquinoline-6-carboxaldehyde 95+%
- Isoquinoline-6-carbaldehyde≥ 95% (NMR)
- SCHEMBL1519743
- MFCD06227438
- EN300-187639
- AT15535
- FT-0722601
- PS-4735
- 173089-81-1
- Z1198168240
- A921685
- SXPXHJKHWVCCRO-UHFFFAOYSA-N
- MB03742
- CS-0021806
- AKOS006282766
- DTXSID50571038
- W-206049
- DB-064898
-
- MDL： MFCD06227438
- Inchi： 1S/C10H7NO/c12-7-8-1-2-10-6-11-4-3-9(10)5-8/h1-7H
- InChI Key： SXPXHJKHWVCCRO-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2C=NC=CC=2C=1
Computed Properties
- Exact Mass: 157.05300
- Monoisotopic Mass: 157.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 331.718°C at 760 mmHg
- Flash Point: 162.428°C
- Refractive Index: 1.687
- Solubility: Slightly soluble (1.0 g/l) (25 º C),
- PSA: 29.96000
- LogP: 2.04730
Isoquinoline-6-carbaldehyde Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I918518-25mg |
Isoquinoline-6-carbaldehyde |
173089-81-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918518-50mg |
Isoquinoline-6-carbaldehyde |
173089-81-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I918518-250mg |
Isoquinoline-6-carbaldehyde |
173089-81-1 | 250mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM110971-1g |
isoquinoline-6-carbaldehyde |
173089-81-1 | 95% | 1g |
$384 | 2021-08-06 | |
| Alichem | A189005561-1g |
Isoquinoline-6-carbaldehyde |
173089-81-1 | 95% | 1g |
$365.20 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F11319-1g |
6-Formylisoquinoline |
173089-81-1 | 95% | 1g |
4504.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F11319-5g |
6-Formylisoquinoline |
173089-81-1 | 95% | 5g |
15938.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F11319-1g |
6-Formylisoquinoline |
173089-81-1 | 95% | 1g |
4504CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F11319-5g |
6-Formylisoquinoline |
173089-81-1 | 95% | 5g |
15938CNY | 2021-05-08 | |
| Apollo Scientific | OR30560-250mg |
Isoquinoline-6-carboxaldehyde |
173089-81-1 | 95+% | 250mg |
£185.00 | 2025-02-20 |
Isoquinoline-6-carbaldehyde Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
173089-81-1 (Isoquinoline-6-carbaldehyde) Related Products
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